Cas no 1152697-64-7 (2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide)

• Product Name: 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide
• CAS No: 1152697-64-7
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5765416
• PubChem ID: 28412429
• Update Time: 2025-10-31

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide
• AKOS000221736
• EN300-1107424
• 1152697-64-7

• Inchi： 1S/C10H16N4O/c1-6-10(11)7(2)14(13-6)5-9(15)12-8-3-4-8/h8H,3-5,11H2,1-2H3,(H,12,15)
• InChI Key： MAVUYUIJLSMADX-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C(C)=N1)N)NC1CC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide: A Comprehensive Overview

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide (CAS No. 1152697-64-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1152697-64-7, belongs to the class of pyrazole derivatives and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide features a pyrazole ring with an amino group at the 4-position and methyl groups at the 3 and 5 positions. The cyclopropylacetamide moiety attached to the pyrazole ring adds to its structural complexity and contributes to its diverse biological activities. This compound has been synthesized through various methods, including multistep organic synthesis and combinatorial chemistry approaches.

Recent studies have highlighted the potential of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide has also demonstrated potential as an antiviral agent. Studies have reported that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and inhibiting viral protein synthesis. This dual functionality makes it an attractive target for further research and development in antiviral therapy.

The pharmacokinetic properties of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide have been extensively evaluated. It has been found to have good oral bioavailability, which is crucial for its potential use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolic stability is another favorable attribute, as it remains active in the systemic circulation for an extended period, allowing for less frequent dosing regimens.

Toxicity studies have shown that 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide is generally well-tolerated at therapeutic doses. However, like any drug candidate, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical studies have not reported any significant adverse effects at relevant concentrations, which is a positive indication for its further development.

The potential therapeutic applications of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide extend beyond inflammation and viral infections. Recent research has explored its role in cancer therapy. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

In conclusion, 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-cyclopropylacetamide (CAS No. 1152697-64-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in various fields of medicine. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.